Cas no 107998-45-8 (D-Isoleucine, methyl ester)

• Product Name: D-Isoleucine, methyl ester
• CAS No: 107998-45-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1185085
• PubChem ID: 7063210
• Update Time: 2025-04-20

D-Isoleucine, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Isoleucine, methyl ester
• AKOS006341377
• starbld0000955
• methyl (2R,3R)-2-amino-3-methylpentanoate
• EN300-6512218
• 107998-45-8
• Methyl D-isoleucinate
• SCHEMBL1770627
• d-isoleucine methyl ester

• Inchi： 1S/C7H15NO2/c1-4-5(2)6(8)7(9)10-3/h5-6H,4,8H2,1-3H3/t5-,6-/m1/s1
• InChI Key： YXMMTUJDQTVJEN-PHDIDXHHSA-N
• SMILES： O(C)C([C@@H]([C@H](C)CC)N)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų